Cas no 78213-30-6 (1(3H)-Isobenzofuranone,6-hydroxy-7-methoxy-)
78213-30-6 structure
Product Name:1(3H)-Isobenzofuranone,6-hydroxy-7-methoxy-
1(3H)-Isobenzofuranone,6-hydroxy-7-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1(3H)-Isobenzofuranone,6-hydroxy-7-methoxy-
- 6-Desmethylmeconine
- 6-hydroxy-7-methoxy-3H-2-benzofuran-1-one
- 6-hydroxy-7-methoxyphthalide
- 6-O-Desmethylmeconine
- DTXSID90228857
- 6-hydroxy-7-methoxyisobenzofuran-1(3H)-one
- NLRKUCOJGROPHS-UHFFFAOYSA-N
- 78213-30-6
- MA-2
- 1(3H)-Isobenzofuranone, 6-hydroxy-7-methoxy-
- DTXCID40151348
-
- Inchi: 1S/C9H8O4/c1-12-8-6(10)3-2-5-4-13-9(11)7(5)8/h2-3,10H,4H2,1H3
- InChI Key: NLRKUCOJGROPHS-UHFFFAOYSA-N
- SMILES: O1C(C2C(=C(C=CC=2C1)O)OC)=O
Computed Properties
- Exact Mass: 180.042259
- Monoisotopic Mass: 180.042259
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8
- XLogP3: 1
Experimental Properties
- Density: 1.402
- Boiling Point: 457°C at 760 mmHg
- Flash Point: 194.6°C
- Refractive Index: 1.602
1(3H)-Isobenzofuranone,6-hydroxy-7-methoxy- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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